Cas no 798541-09-0 (L-Alanine, L-arginyl-L-cysteinyl-L-methionyl-)

• Product Name: L-Alanine, L-arginyl-L-cysteinyl-L-methionyl-
• CAS No: 798541-09-0
• MF: C₁₇H₃₃N₇O₅S₂
• MW: 479.617820501328
• CID: 531774
• PubChem ID: 71402542
• Update Time: 2025-04-19

L-Alanine, L-arginyl-L-cysteinyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-arginyl-L-cysteinyl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]propanoic acid
• DTXSID30823502
• 798541-09-0
• N~5~-(Diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionyl-L-alanine

• Inchi： 1S/C17H33N7O5S2/c1-9(16(28)29)22-14(26)11(5-7-31-2)23-15(27)12(8-30)24-13(25)10(18)4-3-6-21-17(19)20/h9-12,30H,3-8,18H2,1-2H3,(H,22,26)(H,23,27)(H,24,25)(H,28,29)(H4,19,20,21)/t9-,10-,11-,12-/m0/s1
• InChI Key： HPJIIMVQMPAJIX-BJDJZHNGSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)C)=O)NC([C@H](CS)NC([C@H](CCC/N=C(\N)/N)N)=O)=O

Computed Properties

• Exact Mass: 479.19845953g/mol
• Monoisotopic Mass: 479.19845953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 241Ų